Cas no 2227720-01-4 ((3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid)

• Product name: (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227720-01-4
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 6440797
• PubChem ID: 165668821

(3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid
• 2227720-01-4
• (3R)-3-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1903210

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(20)16-10-6-5-9(7-12(10)21-4)11(17)8-13(18)19/h5-7,11,17H,8H2,1-4H3,(H,16,20)(H,18,19)/t11-/m1/s1
• InChI Key： WZIGNDVIRHANQH-LLVKDONJSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)[C@@H](CC(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 1.1

Additional information on (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227720-01-4)

The compound (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227720-01-4) is a chiral organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a hydroxypropanoic acid moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid is its stereochemistry. The (3R) configuration ensures high enantiomeric purity, which is critical for applications in asymmetric synthesis. The presence of the Boc group provides stability under acidic conditions, making it a preferred choice for peptide coupling reactions. Additionally, the 3-methoxyphenyl ring contributes to the compound's lipophilicity, influencing its pharmacokinetic properties.

In recent years, the demand for chiral intermediates like CAS No. 2227720-01-4 has surged, driven by the growing focus on precision medicine and targeted therapies. Pharmaceutical companies are leveraging such compounds to develop drugs with fewer side effects and higher efficacy. For instance, the hydroxypropanoic acid moiety is often found in prodrugs, which are designed to improve bioavailability and reduce toxicity. This aligns with the current trend of green chemistry and sustainable drug development.

The synthesis of (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid typically involves multi-step organic reactions, including Boc protection, asymmetric reduction, and ester hydrolysis. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. These methods are essential for meeting the stringent quality standards required in pharmaceutical manufacturing.

From an SEO perspective, users frequently search for terms like "Boc-protected amino acids", "chiral intermediates for drug synthesis", and "CAS 2227720-01-4 applications". These queries reflect the compound's relevance in modern research. Moreover, the rise of AI-driven drug discovery has increased interest in specialized building blocks like this one, as they are integral to high-throughput screening and computational modeling.

Another area of interest is the compound's potential in neurodegenerative disease research. The 3-methoxyphenyl group is structurally similar to motifs found in compounds targeting amyloid aggregation, a hallmark of Alzheimer's disease. This connection has spurred investigations into whether (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid could serve as a scaffold for novel therapeutics.

In conclusion, (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227720-01-4) is a versatile and highly specialized compound with broad applications in medicinal chemistry. Its unique structural attributes, combined with the growing demand for chiral intermediates, position it as a critical component in the future of drug development. Researchers and industry professionals continue to explore its potential, making it a compound of enduring significance.